Cas no 81475-39-0 (6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]-)

• Product name: 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]-
• CAS No: 81475-39-0
• MF: C₉H₁₃N₅O₃
• MW: 239.231220960617
• CID: 703865
• PubChem ID: 135438139

6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]-
• 2-amino-9-[2-(2-hydroxyethoxy)ethyl]-3H-purin-6-one
• 81475-39-0
• 2-amino-9-[2-(2-hydroxyethoxy)ethyl]-6,9-dihydro-1H-purin-6-one
• 9-(2-hydroxyethoxyethyl)guanine
• 2-Amino-9-(2-(2-hydroxyethoxy)ethyl)-1H-purin-6(9H)-one
• SCHEMBL2346358
• DTXSID10437560
• 2-AMINO-9-[2-(2-HYDROXYETHOXY)ETHYL]-1H-PURIN-6-ONE

• Inchi： InChI=1S/C9H13N5O3/c10-9-12-7-6(8(16)13-9)11-5-14(7)1-3-17-4-2-15/h5,15H,1-4H2,(H3,10,12,13,16)
• InChI Key： PFSWUZHMRYIAAE-UHFFFAOYSA-N
• SMILES： C1=NC2=C(N1CCOCCO)N=C(NC2=O)N

Computed Properties

• Exact Mass: 239.10183929g/mol
• Monoisotopic Mass: 239.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 115Ų